Cas no 33709-29-4 (1-(3,4,5-trihydroxyphenyl)ethan-1-one)
33709-29-4 structure
Product Name:1-(3,4,5-trihydroxyphenyl)ethan-1-one
CAS No:33709-29-4
MF:C8H8O4
MW:168.146722793579
MDL:MFCD01673354
CID:316782
PubChem ID:36586
Update Time:2025-09-22
1-(3,4,5-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4,5-trihydroxyphenyl)-
- 1-(3,4,5-Trihydroxyphenyl)ethanone
- 1-(3,4,5-trihydroxyphenyl)ethan-1-one
- EN300-193661
- 33709-29-4
- ACETOPHENONE, 3,4,5-TRIHYDROXY-
- Z1255416032
- 3,4,5-Trihydroxyacetophenone
- AS-62771
- CHEMBL228050
- DTXSID40187389
- W18822
- BRN 2446387
- AKOS025400909
- SCHEMBL96069
- MFCD01673354
- STL490599
- DB-126511
-
- MDL: MFCD01673354
- Inchi: 1S/C8H8O4/c1-4(9)5-2-6(10)8(12)7(11)3-5/h2-3,10-12H,1H3
- InChI Key: IBKQQKPQRYUGBJ-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=C(C(C)=O)C=1)O)O
Computed Properties
- Exact Mass: 168.04224
- Monoisotopic Mass: 168.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
1-(3,4,5-trihydroxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D770068-100mg |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 100mg |
$235 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-250mg |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 250mg |
$390 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-1g |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 1g |
$760 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-5g |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 5g |
$2280 | 2024-06-07 | |
| Enamine | EN300-193661-1g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 1g |
$1079.0 | 2023-09-17 | |
| Enamine | EN300-193661-5g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 5g |
$4478.0 | 2023-09-17 | |
| Enamine | EN300-193661-10g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 10g |
$8740.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.05g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.05g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.1g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.1g |
$375.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.25g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.25g |
$534.0 | 2023-09-17 |
1-(3,4,5-trihydroxyphenyl)ethan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
33709-29-4 (1-(3,4,5-trihydroxyphenyl)ethan-1-one) Related Products
- 121-71-1(3'-Hydroxyacetophenone)
- 51863-60-6(3',5'-Dihydroxyacetophenone)
- 10425-11-3(3,4-Dihydroxybenzophenone)
- 1197-09-7(3',4'-Dihydroxyacetophenone)
- 1391053-03-4(Denitro Tolcapone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent